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Compound of Interest

Compound Name: TP 472

Cat. No.: B1191975 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of TP-472, a selective inhibitor of

bromodomain BRD9. The following procedures and data are compiled to ensure safe

laboratory practices and to build a foundation of trust in handling research chemicals.

Immediate Safety Information
While TP-472 is not classified as hazardous according to the Globally Harmonized System

(GHS), it is crucial to treat all chemical substances with a high degree of caution.[1] This

material should be considered potentially hazardous until more comprehensive toxicological

data is available.[2]

General Precautions:

Do not ingest, inhale, or allow contact with eyes or skin.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

A complete Safety Data Sheet (SDS) should be reviewed before use.[2]

Hazard Identification and Ratings
The following tables summarize the hazard ratings for TP-472.
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Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Data sourced from the Cayman Chemical Safety Data Sheet.[1]

First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If complaints

arise, consult a doctor.

Skin Contact
The product is generally not considered a skin

irritant. Wash with soap and water.

Eye Contact
Rinse the opened eye for several minutes under

running water.

Ingestion If symptoms persist, consult a doctor.

Data sourced from the Cayman Chemical Safety Data Sheet.[1]

Operational Plan: Handling and Preparation
TP-472 is supplied as a solid and is stable for at least four years when stored at -20°C.[2]

Preparation of Stock Solutions
Inert Gas Purge: Before dissolving, purge the solvent of choice with an inert gas.[2]

Dissolving: TP-472 is soluble in the organic solvent DMSO.[2] Prepare stock solutions by

dissolving the solid compound in the purged solvent.

The following diagram outlines the safe handling workflow for TP-472 in a laboratory setting.
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Safe Handling Workflow for TP-472

Preparation

Handling

Disposal

Review Safety Data Sheet

Don Appropriate PPE
(Lab coat, gloves, eye protection)

Prepare a clean, designated workspace

Weigh the solid TP-472

Purge DMSO with inert gas

Dissolve TP-472 in purged DMSO

Perform the experiment following protocol

Clean workspace and decontaminate as needed

Segregate waste (solid, liquid, sharps)

Clearly label waste containers

Store waste for professional disposal
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Caption: A flowchart outlining the key steps for the safe handling of TP-472, from preparation to

disposal.

Disposal Plan
Specific disposal instructions for TP-472 are not provided in the available documentation. As

with all chemical waste, disposal should be carried out in accordance with local, state, and

federal regulations.

General Disposal Guidelines:

Waste Characterization: Determine if the waste is hazardous based on its characteristics and

any other chemicals used in the experiment.

Segregation: Do not mix chemical waste streams. Keep solid and liquid waste separate.

Labeling: Clearly label all waste containers with the contents, including the full chemical

name of TP-472 and any solvents used.

Professional Disposal: Arrange for the collection and disposal of chemical waste by a

certified hazardous waste management company. Never dispose of chemical waste down

the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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